Cas no 21894-01-9 (2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol)

• Product Name: 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol
• CAS No: 21894-01-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 258843
• PubChem ID: 2502720
• Update Time: 2025-06-13

2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-dimethyl-4-(4-morpholinylmethyl)-
• 2,6-DIMETHYL-4-(MORPHOLIN-4-YLMETHYL)PHENOL
• 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol
• CS-0353714
• MFCD06357131
• EN300-11943
• CCG-288031
• DTXSID00368839
• Z44101860
• 21894-01-9
• AKOS008937889
• 2,6-Dimethyl-4-(morpholinomethyl)phenol

• Inchi： 1S/C13H19NO2/c1-10-7-12(8-11(2)13(10)15)9-14-3-5-16-6-4-14/h7-8,15H,3-6,9H2,1-2H3
• InChI Key： RHTPQLQOEZCYEO-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=C(C)C(=C(C)C=2)O)CC1

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7

Additional information on 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol

Research Brief on 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol (CAS: 21894-01-9): Recent Advances and Applications

2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol (CAS: 21894-01-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This phenol derivative, characterized by its morpholine-substituted methyl group, has recently garnered attention due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for further investigation.

One of the key areas of research focuses on the compound's role as an intermediate in the synthesis of more complex molecules. Its structural features, including the morpholine ring, make it a versatile building block for the development of novel bioactive compounds. Recent publications have highlighted its use in the synthesis of potential anticancer agents, where its ability to modulate cellular pathways has been demonstrated in vitro. The compound's pharmacokinetic properties, such as solubility and bioavailability, are also under investigation to optimize its therapeutic potential.

In addition to its synthetic utility, 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol has been studied for its direct biological activities. Preliminary findings suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for the treatment of oxidative stress-related diseases. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm its purity, ensuring reliable results in subsequent biological assays.

The mechanistic studies of this compound have revealed interactions with specific molecular targets, such as enzymes involved in inflammatory pathways. For instance, recent work has shown that it can inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This inhibition suggests potential applications in managing inflammation and pain, although further in vivo studies are required to validate these effects and assess any side effects.

Another promising avenue of research involves the compound's potential as a neuroprotective agent. Studies have indicated that 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol may protect neuronal cells from oxidative damage, a common feature in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings are supported by cell-based assays showing reduced markers of oxidative stress and improved cell viability upon treatment with the compound.

Despite these encouraging results, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward therapeutic use.

In conclusion, 2,6-dimethyl-4-[(morpholin-4-yl)methyl]phenol (CAS: 21894-01-9) represents a multifaceted compound with significant potential in drug discovery and development. Its diverse biological activities and synthetic versatility make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its therapeutic applications in greater depth.